Cas no 7205-69-8 (Benzene, 1-chloro-4-(ethylsulfinyl)-)

• Product Name: Benzene, 1-chloro-4-(ethylsulfinyl)-
• CAS No: 7205-69-8
• MF: C₈H₉ClOS
• MW: 188.674460172653
• CID: 544647
• PubChem ID: 11542902
• Update Time: 2025-04-19

Benzene, 1-chloro-4-(ethylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(ethylsulfinyl)-
• 1-chloro-4-ethylsulfinylbenzene
• DTXSID20468289
• SCHEMBL7332892
• 7205-69-8

• Inchi： 1S/C8H9ClOS/c1-2-11(10)8-5-3-7(9)4-6-8/h3-6H,2H2,1H3
• InChI Key： CIFKUJHLRUDFNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC)=O

Computed Properties

• Exact Mass: 188.00637
• Monoisotopic Mass: 188.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides